1-(3-chlorobenzoyl)-4-(3-nitrobenzyl)piperazine oxalate

• IUPAC Name: (3-chlorophenyl)-[4-[(3-nitrophenyl)methyl]piperazin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C18H18ClN3O3.C2H2O4/c19-16-5-2-4-15(12-16)18(23)21-9-7-20(8-10-21)13-14-3-1-6-17(11-14)22(24)25;3-1(4)2(5)6/h1-6,11-12H,7-10,13H2;(H,3,4)(H,5,6)
• InChI Key: XQEIWYKGUKIYGA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)C3=CC(=CC=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C20H20ClN3O7
• Molecular Weight: 449.8 g/mol

Description

1-(3-chlorobenzoyl)-4-(3-nitrobenzyl)piperazine oxalate is a compound likely of interest due to its structural features and potential biological activities, given the common use of piperazine derivatives in pharmaceuticals. Piperazine compounds are known for their versatility in drug design, serving as building blocks for molecules with varied therapeutic effects.

Synthesis Analysis

The synthesis of piperazine derivatives typically involves steps like alkylation, acidulation, reduction of nitro groups, and hydrolysis. For example, the synthesis of 1-(2,3-dichlorophenyl)piperazine from 2,6-dichloro-nitrobenzene and piperazine through these steps yields a compound with pharmaceutical relevance, with a total yield of 48.2% (Quan, 2006). These methods can likely be adapted for the synthesis of 1-(3-chlorobenzoyl)-4-(3-nitrobenzyl)piperazine oxalate by modifying the starting materials and reaction conditions.

Molecular Structure Analysis

Molecular structure characterization often involves spectroscopic techniques like IR and NMR. For instance, the structure of similar compounds is confirmed through these methods, indicating the presence of key functional groups and the overall molecular framework (Li Ning-wei, 2005).

Chemical Reactions and Properties

Piperazine derivatives undergo various chemical reactions, reflecting their chemical properties. The reactions include alkylation, acidulation, reduction, and hydrolysis, each influencing the final product's structure and potential applications. The reactivity towards these conditions suggests a compound's functional utility in further chemical transformations (Li Ning-wei, 2006).